Cas no 2034241-22-8 (3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione)
3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2034241-22-8
- 3-(1-(quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione
- F6474-1270
- 3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
- AKOS026689251
- CHEMBL4889506
- 3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione
-
- Inchi: 1S/C17H16N4O4/c22-15-10-25-17(24)21(15)12-3-7-20(8-4-12)16(23)11-1-2-13-14(9-11)19-6-5-18-13/h1-2,5-6,9,12H,3-4,7-8,10H2
- InChI Key: GBNZNWTUSVHPGT-UHFFFAOYSA-N
- SMILES: O1CC(N(C1=O)C1CCN(C(C2C=CC3C(C=2)=NC=CN=3)=O)CC1)=O
Computed Properties
- Exact Mass: 340.11715500g/mol
- Monoisotopic Mass: 340.11715500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 92.7Ų
3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6474-1270-2μmol |
3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034241-22-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F6474-1270-5μmol |
3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034241-22-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F6474-1270-1mg |
3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034241-22-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F6474-1270-2mg |
3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034241-22-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F6474-1270-3mg |
3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034241-22-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F6474-1270-4mg |
3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034241-22-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F6474-1270-5mg |
3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034241-22-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione
3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione: A Comprehensive Overview
The compound with CAS No. 2034241-22-8, known as 3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of oxazolidine-2,4-dione, a class of heterocyclic compounds known for their versatile applications in drug design. The integration of a quinoxaline moiety further enhances its potential as a bioactive agent.
Quinoxaline is a heterocyclic aromatic compound with a bicyclic structure, which is often exploited in drug discovery due to its ability to interact with various biological targets. In this compound, the quinoxaline ring is connected to a piperidine group via a carbonyl linkage. Piperidine, a six-membered saturated ring with one nitrogen atom, contributes to the molecule's flexibility and ability to form hydrogen bonds. The combination of these structural elements creates a molecule with unique physicochemical properties and biological activity.
Recent studies have highlighted the potential of oxazolidine-2,4-dione derivatives as inhibitors of certain enzymes and proteins involved in disease pathways. For instance, research has shown that these compounds can modulate the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation. By inhibiting HDACs, these molecules may offer therapeutic benefits in conditions such as cancer and neurodegenerative diseases.
The synthesis of 3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione involves a multi-step process that typically includes the coupling of quinoxaline derivatives with piperidine intermediates under specific reaction conditions. The optimization of these synthetic routes has been a focus of recent research efforts, aiming to improve yield and purity while maintaining scalability for potential large-scale production.
In terms of biological activity, this compound has demonstrated promising results in preclinical studies. For example, it has shown selective inhibition against certain kinases and receptors that are implicated in inflammatory diseases and cancer. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related applications.
Moreover, the quinoxaline moiety within this compound contributes significantly to its photostability and fluorescence properties. These characteristics make it a valuable tool in imaging techniques and diagnostic applications. Recent advancements in fluorescence-based assays have further underscored the importance of such molecules in biomedical research.
From an environmental perspective, the development of greener synthetic methods for this compound is an area of active investigation. Researchers are exploring catalytic systems and sustainable reagents to minimize waste and reduce the ecological footprint associated with its production.
In conclusion, 3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural features, combined with its biological activity and potential for further optimization, position it as a promising candidate for future therapeutic interventions. As research continues to unravel its full potential, this compound will undoubtedly play a pivotal role in advancing both medicinal chemistry and drug discovery.
2034241-22-8 (3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)